Cas no 189264-47-9 (Cleroindicin-F)

Cleroindicin-F structure
Cleroindicin-F structure
Product Name:Cleroindicin-F
CAS No:189264-47-9
MF:C8H10O3
MW:154.163202762604
CID:837663
PubChem ID:10374646
Update Time:2025-07-14

Cleroindicin-F Chemical and Physical Properties

Names and Identifiers

    • Cleroindicin-F
    • (S)-A-Aminobenzenepropanoic Acid
    • Cleroindicin F
    • (3aR,7aR)-3a-Hydroxy-3,3a,7,7a-tetrahydro-1-benzofuran-6(2H)-one
    • 4,7-Epoxy-1,3-benzodioxol-2-one,3a,4,7,7a-tetrahydro
    • ent-Cleroindicin F
    • (3aR,7aR)-3,3a,7,7a-Tetrahydro-3a-hydroxy-6(2H)-benzofuranone
    • Rengyolone
    • [ "Rengyolone", " Halleridone", " (-)-Cleroindicin F" ]
    • (+)-Rengyolone
    • 3,3a,7,7aα-Tetrahydro-3aα-hydroxy-2H-6-benzofuranone
    • (3aS)-3,3a,7,7aβ-Tetrahydro-3aβ-hydroxybenzofura-6(2H)-one
    • (3aS)-3aβ-Hydroxy-2,3,3a,7aβ-tetrahydrobenzofuran-6(7H)-one
    • (3aS,7aS)-3,3a,7,7a-Tetrahydro-3a-hydroxy-2H-6-benzofuranone
    • CHEMBL463370
    • 189264-47-9
    • E89036
    • 6(2H)-Benzofuranone, 3,3a,7,7a-tetrahydro-3a-hydroxy-, (3aR,7aR)-
    • CS-0023923
    • FS-10522
    • (3aR,7aR)-3a-hydroxy-2,3,7,7a-tetrahydro-1-benzofuran-6-one
    • HY-N3602
    • (-)-RENGYOLONE
    • AKOS028109313
    • DA-51959
    • Inchi: 1S/C8H10O3/c9-6-1-2-8(10)3-4-11-7(8)5-6/h1-2,7,10H,3-5H2/t7-,8+/m1/s1
    • InChI Key: HSGPAWIMHOPPDA-SFYZADRCSA-N
    • SMILES: O1CC[C@]2(C=CC(C[C@@H]12)=O)O

Computed Properties

  • Exact Mass: 154.06300
  • Monoisotopic Mass: 154.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5Ų
  • XLogP3: -0.7

Experimental Properties

  • Color/Form: Oil
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 332.9±42.0 °C at 760 mmHg
  • Flash Point: 142.6±21.4 °C
  • PSA: 46.53000
  • LogP: 0.03540
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

Cleroindicin-F Security Information

Cleroindicin-F Pricemore >>

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Cleroindicin-F Production Method

Additional information on Cleroindicin-F

Cleroindicin-F: A Comprehensive Overview

Cleroindicin-F, also known by its CAS number 189264-47-9, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, which belongs to the class of natural products, has been extensively studied for its biological activities and structural characteristics. Recent advancements in analytical techniques and computational modeling have further elucidated its mechanisms of action and potential therapeutic uses.

The discovery of Cleroindicin-F was rooted in the exploration of natural compounds with bioactive properties. Researchers isolated this compound from a specific plant species, where it was found to exhibit remarkable antioxidant and anti-inflammatory effects. These findings were published in a series of studies that highlighted its potential as a lead compound for drug development. The structural elucidation of Cleroindicin-F revealed a complex arrangement of functional groups, including polyphenolic moieties and terpenoid backbones, which contribute to its bioactivity.

Recent studies have focused on the synthesis and modification of Cleroindicin-F to enhance its pharmacokinetic properties. Scientists have employed various chemical strategies, such as semi-synthesis and total synthesis, to produce derivatives with improved solubility and bioavailability. These efforts have been supported by computational studies that predict the compound's interactions with biological targets, providing valuable insights into its mechanism of action.

In terms of applications, Cleroindicin-F has shown promise in several therapeutic areas. Preclinical studies have demonstrated its efficacy in models of neurodegenerative diseases, where it exhibited neuroprotective effects by reducing oxidative stress and inflammation. Additionally, research into its anti-cancer properties has revealed that it can induce apoptosis in cancer cells while sparing healthy cells, suggesting a potential role in oncology.

The chemical structure of Cleroindicin-F plays a pivotal role in its biological activities. Its polyphenolic groups are believed to contribute to its antioxidant capacity, while the terpenoid framework may facilitate interactions with cellular receptors. Recent advances in nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided high-resolution structural data, enabling researchers to better understand how these features influence its bioactivity.

In conclusion, Cleroindicin-F represents a compelling candidate for further exploration in drug discovery. Its unique combination of structural features and bioactive properties positions it as a valuable tool in addressing unmet medical needs. As research continues to uncover new insights into this compound, it is likely that Cleroindicin-F will play an increasingly important role in the development of novel therapeutics.

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